Cas no 127426-59-9 (3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde)

• Product Name: 3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde
• CAS No: 127426-59-9
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD12196084
• CID: 1225623
• PubChem ID: 329762443
• Update Time: 2025-04-20

3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-methylisoxazole-4-carboxaldehyde
• ACMC-20ank7
• 4-Isoxazolecarboxaldehyde, 3-(4-chlorophenyl)-5-methyl-
• AGN-PC-003U8P
• 3-(4-CHLOROPHENYL)-5-METHYLISOXAZOLE-4-CARBALDEHYDE
• 3-(4-chlorophenyl)-5-methyl-4-isoxazolecarboxaldehyde
• A805702
• CTK0F6389
• 3-(Chlorphenyl)-5-methyl-isoxazol-4-carbaldehyd
• 3-(4-chlorophenyl)-5-methyl-1,2-oxazole-4-carbaldehyde
• 3-(4-Chlorophenyl)-5-methylisoxazole-4-carboxaldehyde 97%
• 127426-59-9
• MFCD12196084
• CHEMBL4472773
• DTXSID00568539
• CS-0444045
• 3-(4-chlorophenyl)-5-methyl-isoxazole-4-carbaldehyde
• 3-(4-Chlorophenyl)-5-methylisoxazole-4-
• 3-(4-Chlorophenyl)-5-methylisoxazole-4-carboxaldehyde, 97%
• G84627
• 3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde

• MDL： MFCD12196084
• Inchi： 1S/C11H8ClNO2/c1-7-10(6-14)11(13-15-7)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： GOUFUYDURDQXKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C=O)=C(C)ON=1

Computed Properties

• Exact Mass: 221.02444
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Melting Point: 98-102 °C
• PSA: 43.1

3-(4-chlorophenyl)-5-methylisoxazole-4-carbaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes